2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosyl isothiocyanate 2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosyl isothiocyanate
Brand Name: Vulcanchem
CAS No.: 147948-52-5
VCID: VC21150537
InChI: InChI=1S/C27H43NO9S/c1-24(2,3)20(29)33-13-15-16(35-21(30)25(4,5)6)17(36-22(31)26(7,8)9)18(19(34-15)28-14-38)37-23(32)27(10,11)12/h15-19H,13H2,1-12H3/t15-,16+,17+,18-,19-/m1/s1
SMILES: CC(C)(C)C(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C
Molecular Formula: C27H43NO9S
Molecular Weight: 557.7 g/mol

2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosyl isothiocyanate

CAS No.: 147948-52-5

Cat. No.: VC21150537

Molecular Formula: C27H43NO9S

Molecular Weight: 557.7 g/mol

* For research use only. Not for human or veterinary use.

2,3,4,6-Tetra-O-pivaloyl-beta-D-galactopyranosyl isothiocyanate - 147948-52-5

Specification

CAS No. 147948-52-5
Molecular Formula C27H43NO9S
Molecular Weight 557.7 g/mol
IUPAC Name [(2R,3S,4S,5R,6R)-3,4,5-tris(2,2-dimethylpropanoyloxy)-6-isothiocyanatooxan-2-yl]methyl 2,2-dimethylpropanoate
Standard InChI InChI=1S/C27H43NO9S/c1-24(2,3)20(29)33-13-15-16(35-21(30)25(4,5)6)17(36-22(31)26(7,8)9)18(19(34-15)28-14-38)37-23(32)27(10,11)12/h15-19H,13H2,1-12H3/t15-,16+,17+,18-,19-/m1/s1
Standard InChI Key QCEYERYMOHEQHK-ICBNADEASA-N
Isomeric SMILES CC(C)(C)C(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C
SMILES CC(C)(C)C(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C
Canonical SMILES CC(C)(C)C(=O)OCC1C(C(C(C(O1)N=C=S)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C)OC(=O)C(C)(C)C

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